1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C7H9N5O
• Molecular Weight: 179.18 g/mol
• IUPAC Name: 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C7H9N5O/c1-5-7(11-13-10-5)4-12-3-6(8)2-9-12/h2-3H,4,8H2,1H3
• InChI Key: GNBVEKSNQBDPIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1CN2C=C(C=N2)N

Description

1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine (CAS 1339646-60-4) is a high-purity chemical compound with a molecular formula of C7H9N5O and a molecular weight of 179.18 g/mol . This molecule features a unique hybrid structure incorporating both a 1,2,5-oxadiazole (also known as furazan) ring and a 1H-pyrazole ring, making it a valuable heterocyclic building block in medicinal chemistry and drug discovery research. The integration of these two nitrogen-rich heterocycles into a single scaffold is of significant interest for the synthesis of novel pharmacologically active molecules. Compounds containing 1,2,5-oxadiazole and pyrazole motifs are frequently explored in scientific research for their potential biological activities. Researchers utilize this chemical as a key synthetic intermediate for the development of new molecular entities. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses in humans or animals. Researchers should consult the safety data sheet for proper handling and storage information.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine typically involves the formation of the oxadiazole ring followed by the introduction of the pyrazole moiety. One common method involves the reaction of 4-methyl-1,2,5-oxadiazole-3-carboxylic acid with hydrazine to form the corresponding hydrazide. This intermediate is then cyclized with an appropriate aldehyde to yield the desired pyrazole derivative .

Industrial Production Methods: large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, including the use of high-purity reagents and controlled reaction environments .

Chemical Reactions Analysis

Types of Reactions: 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyrazole ring.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination reactions.

Major Products:

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of halogenated pyrazole derivatives.

Scientific Research Applications

1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine involves its interaction with various molecular targets:

Molecular Targets: Enzymes such as thymidylate synthase, histone deacetylase, and topoisomerase II.

Pathways Involved: Inhibition of enzyme activity, disruption of DNA replication, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Structural Variations and Key Features

The compound’s structural analogues differ primarily in the substituent attached to the pyrazole’s 1-position and the position of the amino group. Below is a comparative analysis:

Compound Name	Substituent (1-position)	Amino Position	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-[(4-Methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	4-Methyl-1,2,5-oxadiazole (furoxan)	4	C₈H₁₀N₆O	206.21	Electron-withdrawing oxadiazole enhances stability and potential bioactivity .
1-[(5-Bromofuran-3-yl)methyl]-1H-pyrazol-4-amine	5-Bromofuran-3-yl	4	C₈H₈BrN₃O	242.07	Bromine increases molecular weight; furan offers π-electron richness .
4-Methyl-1-[(5-methylthiophen-3-yl)methyl]-1H-pyrazol-3-amine	5-Methylthiophen-3-yl	3	C₁₀H₁₃N₃S	207.29	Thiophene’s sulfur atom may influence solubility and redox properties .
3,5-Dimethyl-1-(1-naphthylmethyl)-1H-pyrazol-4-amine	1-Naphthylmethyl	4	C₁₇H₁₇N₃	263.34	Bulky naphthyl group may enhance lipophilicity and π-π stacking interactions .
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyridin-3-yl	4	C₁₂H₁₅N₅	229.28	Pyridine introduces basicity and hydrogen-bonding potential .

Physicochemical Properties

• Molecular Weight : The target compound (206.21 g/mol) is lighter than brominated or bulky analogues (e.g., 242.07 g/mol for the bromofuran derivative), which may influence pharmacokinetics .

Biological Activity

1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects, supported by various studies and data.

• Molecular Formula : C₇H₈N₄O
• Molecular Weight : 168.16 g/mol
• CAS Number : 1155064-95-1

Antimicrobial Activity

Recent studies have demonstrated that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance:

Compound	Target Bacteria	MIC (µg/mL)
1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	Staphylococcus aureus	32
1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	Escherichia coli	64

These findings indicate that the compound has a promising inhibitory effect against both Gram-positive and Gram-negative bacteria, with the lowest MIC values suggesting effective antibacterial action .

Anticancer Activity

The anticancer potential of pyrazole derivatives has been widely studied. A recent investigation into various oxadiazole-pyrazole compounds revealed that certain structural modifications enhance their cytotoxicity against cancer cell lines:

Compound	Cell Line	IC₅₀ (µM)
OX7 (Oxadiazole derivative)	HeLa	15.2
OX11 (Oxadiazole derivative)	MCF7	12.8

The structure–activity relationship (SAR) analysis indicated that the presence of electron-donating groups significantly increases the anticancer efficacy of these compounds .

Anti-inflammatory Activity

Inflammation plays a crucial role in various diseases, and compounds with anti-inflammatory properties are valuable in therapeutic applications. Pyrazole derivatives have shown promise in this area:

Compound	Inflammatory Model	Inhibition (%)
1-(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine	Carrageenan-induced paw edema in rats	65%

This suggests that the compound may modulate inflammatory pathways effectively .

Case Studies and Research Findings

Several studies have focused on synthesizing pyrazole derivatives and evaluating their biological activities:

• Synthesis and Evaluation : A study synthesized multiple pyrazole derivatives and assessed their antibacterial activity against various pathogens. The results indicated that modifications at specific positions significantly enhanced their activity .
• In Vivo Studies : Animal models have been employed to evaluate the anti-inflammatory effects of these compounds. Results demonstrated a substantial reduction in inflammation markers in treated groups compared to controls .
• Mechanistic Insights : Molecular docking studies have provided insights into how these compounds interact with biological targets, suggesting potential mechanisms for their observed activities .

Q & A

How can researchers design a multi-step synthetic route for 1-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]-1H-pyrazol-4-amine?

Answer:
A robust synthesis involves:

• Step 1 : Cyclization of 3-methyl-1-aryl-1H-pyrazol-5(4H)-one using Vilsmeier–Haack conditions to generate intermediates like 5-chloro-3-methyl-1-aryl-4,5-dihydro-1H-pyrazole-4-carbaldehyde .
• Step 2 : Functionalization of the pyrazole core via nucleophilic substitution. For example, coupling with 4-methyl-1,2,5-oxadiazole derivatives using Cs₂CO₃ and CuBr in DMSO at 35°C for 48 hours, followed by chromatographic purification (ethyl acetate/hexane gradients) .
• Step 3 : Final purification via acid-base extraction (HCl wash) to isolate the target compound. Yield optimization may require adjusting reaction time, solvent polarity, or catalyst loading .

What analytical techniques are critical for validating the structure and purity of this compound?

Answer:

• 1H/13C NMR : Confirm regiochemistry and substituent positions. For example, pyrazole C-H protons typically resonate at δ 7.5–8.5 ppm, while oxadiazole methyl groups appear at δ 2.1–2.5 ppm .
• HRMS (ESI) : Verify molecular weight (e.g., [M+H]+ at m/z 215) and isotopic patterns .
• HPLC-PDA : Assess purity (>95%) using reverse-phase columns (C18) with acetonitrile/water gradients. Retention times should match reference standards .

How can discrepancies in biological activity data across studies be systematically addressed?

Answer:

• Model Selection : Compare assays (e.g., σ₁ receptor binding vs. antibacterial activity) and species-specific receptors (human vs. guinea pig σ₂ receptors) .
• Dose-Response Curves : Re-evaluate IC₅₀ values under standardized conditions (e.g., 37°C, pH 7.4) to minimize variability .
• Control Experiments : Use known antagonists (e.g., SR141716) to validate assay sensitivity and rule off-target effects .

What strategies are effective for studying structure-activity relationships (SAR) in derivatives of this compound?

Answer:

• Substituent Variation : Modify the oxadiazole methyl group (e.g., replace with trifluoromethyl or methoxy) to assess steric/electronic effects on σ₁ receptor affinity .
• Bioisosteric Replacement : Swap the pyrazole core with isoxazoles or triazoles to evaluate scaffold flexibility .
• Pharmacophore Mapping : Use molecular docking (e.g., AutoDock Vina) to identify critical interactions (e.g., hydrogen bonds with Tyr173 in σ₁R) .

How can molecular docking guide the optimization of this compound for selective σ₁ receptor antagonism?

Answer:

• Target Preparation : Retrieve σ₁R crystal structure (PDB: 5HK1), remove water molecules, and add polar hydrogens .
• Ligand Preparation : Generate 3D conformers of the compound and derivatives using OpenBabel.
• Docking Workflow : Run 50 genetic algorithm iterations per ligand, prioritizing binding poses with <2.0 Å RMSD. Focus on interactions with Glu172 and Tyr173 residues .
• Validation : Compare docking scores (ΔG) with experimental binding data to refine scoring functions .

What experimental controls are essential in evaluating the compound’s antimicrobial activity?

Answer:

• Positive Controls : Use ciprofloxacin (for Gram-negative bacteria) and vancomycin (for Gram-positive strains) to benchmark MIC values .
• Solvent Controls : Include DMSO vehicle controls at concentrations ≤1% to exclude solvent toxicity .
• Resazurin Assay : Confirm bactericidal (vs. bacteriostatic) activity via metabolic dye reduction .

How can researchers mitigate challenges in scaling up the synthesis for preclinical studies?

Answer:

• Catalyst Optimization : Replace CuBr with CuI to improve reaction efficiency in polar aprotic solvents .
• Workflow Automation : Use flow chemistry for hazardous steps (e.g., POCl₃-mediated cyclization) .
• Purification : Switch from column chromatography to recrystallization (ethanol/water) for cost-effective bulk isolation .

What computational methods complement experimental data in predicting metabolic stability?

Answer:

• CYP450 Metabolism Prediction : Use in silico tools (e.g., SwissADME) to identify vulnerable sites (e.g., oxadiazole methyl oxidation) .
• Metabolite ID : Simulate Phase I/II metabolism (e.g., glucuronidation at the pyrazole amine) via GLORYx .
• Half-Life Estimation : Apply QSPR models to logP and polar surface area data to prioritize derivatives with >2-hour plasma stability .